Cas no 2171283-24-0 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• CAS No: 2171283-24-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6592730
• PubChem ID: 165876367
• Update Time: 2025-10-22

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• EN300-1561101
• 2171283-24-0
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(22(28)29)26-21(27)12-24(2,3)14-25-23(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)/t15-/m1/s1
• InChI Key： GXVDYRIMPJCRFT-OAHLLOKOSA-N
• SMILES： O(C(NCC(C)(C)CC(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

Research Brief on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS: 2171283-24-0)

In recent years, the compound (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS: 2171283-24-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the dimethylbutanamido moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS), particularly for the construction of complex peptide architectures.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid could be efficiently incorporated into peptide sequences to enhance their stability and binding affinity. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its application in high-precision drug design.

Another key area of research involves the use of this compound in the synthesis of peptidomimetics. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its utility in creating non-natural amino acid derivatives that mimic the structural and functional properties of natural peptides. These derivatives have shown promise in overcoming the limitations of traditional peptide therapeutics, such as poor bioavailability and enzymatic degradation. The study emphasized the compound's compatibility with automated peptide synthesizers, enabling scalable production for preclinical and clinical applications.

Furthermore, the pharmacological potential of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid has been explored in the context of neurodegenerative diseases. A 2023 preprint on bioRxiv detailed its incorporation into peptide sequences designed to target amyloid-beta aggregates, a hallmark of Alzheimer's disease. The results indicated that the compound's structural rigidity and hydrophobicity contributed to improved peptide stability and target engagement, offering a potential avenue for therapeutic intervention.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS: 2171283-24-0) represents a valuable tool in modern chemical biology and drug discovery. Its applications span from peptide synthesis to the development of novel therapeutics, underscoring its versatility and importance in the field. Future research is expected to further elucidate its mechanistic roles and expand its utility in addressing unmet medical needs.